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Compound of Interest

Compound Name: Cinchonain Ilb

Cat. No.: B8257684

For Researchers, Scientists, and Drug Development Professionals

Cinchonain llb is a naturally occurring flavonolignan, a class of polyphenolic compounds
characterized by a flavonoid and a lignan moiety. This complex molecule, found in select
medicinal plants, has garnered interest within the scientific community for its potential biological
activities. This technical guide provides a comprehensive overview of the chemical structure of
Cinchonain llb, alongside available data on its properties and biological effects.

Chemical Identity and Properties

Cinchonain Ilb possesses a complex polycyclic structure. Its systematic IUPAC name is
(2R,3R,4S,10S)-2,10-bis(3,4-dihydroxyphenyl)-4-[(2R,3R)-2-(3,4-dihydroxyphenyl)-3,5,7-
trinydroxy-3,4-dihydro-2H-chromen-8-yl]-3,5-dihydroxy-3,4,9,10-tetrahydro-2H-pyrano[2,3-
h]lchromen-8-one. The key quantitative and identifying information for Cinchonain lib is
summarized in the table below.
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Property Data Reference
Molecular Formula C39H32015 [1]
Molecular Weight 740.66 g/mol [1]
CAS Number 85022-68-0 [1]

(2R,3R,4S,10S)-2,10-bis(3,4-
dihydroxyphenyl)-4-[(2R,3R)-2-
(3,4-dihydroxyphenyl)-3,5,7-

IUPAC Name trihydroxy-3,4-dihydro-2H- [1]
chromen-8-yl]-3,5-dihydroxy-
3,4,9,10-tetrahydro-2H-

pyrano[2,3-h]jchromen-8-one

C1C(C(OC2=C1C(=CC(=C2C
3C(C(OC4=C5C(CC(=0)0C5=
SMILES Notation CC(=C34)0)C6=CC(=C(C=C6) [1]
0)0)C7=CC(=C(C=C7)0)0)O0)
0)0)C8=CC(=C(C=C8)0)0)O

Appearance Brown powder

Purity 90.0%

Natural Sources and Isolation

Cinchonain llb is a constituent of the bark of medicinal plants such as Trichilia catigua and
Anemopaegma mirandum, both of which are sometimes referred to as Catuaba.

Experimental Protocol: General Method for the Isolation
of Cinchonain lla and Ilb from Anemopaegma mirandum

While a detailed protocol for the isolation of pure Cinchonain llb is not readily available, a
published study outlines the fractionation of an extract from Anemopaegma mirandum that
yielded a mixture of Cinchonain Ila and llb. The general methodology is as follows:

o Extraction: The plant material (e.g., dried bark) is subjected to solvent extraction, typically
with a solvent of intermediate polarity such as ethyl acetate, to obtain a crude extract.
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o Chromatographic Separation: The crude extract is then fractionated using silica gel column
chromatography.

o Fraction Collection: A series of solvents with increasing polarity are used to elute the
compounds from the column. Fractions are collected sequentially.

« |solation of Cinchonain Ila/llb Mixture: In the cited study, a specific fraction, denoted as Fr5-
1, was found to contain a mixture of Cinchonain Ila and llb. Further purification steps, such
as preparative high-performance liquid chromatography (HPLC), would be necessary to
separate and isolate pure Cinchonain llb.
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General Workflow for Cinchonain Isolation
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Caption: Generalized workflow for the isolation of Cinchonain llb.
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Biological Activity

Research suggests that a mixture of Cinchonain lla and llb possesses significant
cytoprotective and antioxidant properties.

Cytoprotective Effects

In a study utilizing a three-dimensional cultured human skin model, a fraction containing
Cinchonain lla and lIb from Anemopaegma mirandum demonstrated protective effects against
hydroperoxide-induced cytotoxicity. The key findings from this research indicated that the
Cinchonain mixture was a primary active component in:

e Preventing the reduction of cell viability.
« Inhibiting the release of the inflammatory mediator -hexosaminidase.
e Suppressing the release of cytokines Interleukin-2 (IL-2) and Interleukin-4 (IL-4).

Furthermore, extracts of Anemopaegma mirandum, which contain cinchonains, have been
shown to exhibit cytoprotective effects against rotenone-induced apoptosis in human
neuroblastoma SH-SY5Y cells, suggesting a potential for neuroprotective activity.
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Conceptual Pathway of Cinchonain Ilb Biological Activity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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